(3beta,6Z)-9,10-Secocholesta-5(10),6,8-trien-3-ol

• CAS No.: 1173-13-3
• Product Name: (3beta,6Z)-9,10-Secocholesta-5(10),6,8-trien-3-ol
• Molecular Formula: C27H44O
• Molecular Weight: 384.6 g/mol
• IUPAC Name: (1S)-3-[(Z)-2-[(1R,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-1,2,3,3a,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol
• Standard InChI: InChI=1S/C27H44O/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(28)14-11-20(23)3/h10,12-13,19,21,24-26,28H,6-9,11,14-18H2,1-5H3/b13-12-/t21-,24+,25-,26?,27-/m1/s1
• Standard InChIKey: YUGCAAVRZWBXEQ-QEYGBBHESA-N
• Isomeric SMILES: CC1=C(C[C@H](CC1)O)/C=C\C2=CCC[C@]3([C@H]2CC[C@@H]3[C@H](C)CCCC(C)C)C
• SMILES: CC1=C(CC(CC1)O)C=CC2=CCCC3(C2CCC3C(C)CCCC(C)C)C
• Canonical SMILES: CC1=C(CC(CC1)O)C=CC2=CCCC3(C2CCC3C(C)CCCC(C)C)C
• Appearance: Pale Yellow Oil
• Physical Description: Solid
• Description: Previtamin D3, also known as tachysterol(3), belongs to the class of organic compounds known as vitamin d and derivatives. Vitamin D and derivatives are compounds containing a secosteroid backbone, usually secoergostane or secocholestane. Previtamin D3 is considered to be a practically insoluble (in water) and relatively neutral molecule. Previtamin D3 has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, previtamin D3 is primarily located in the cytoplasm and membrane (predicted from logP).
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: Precholecalciferol; Previtamin D3; (3β,6Z)-9,10-Secocholesta-5(10),6,8-trien-3-ol; 9,10-Secocholesta-5(10),6,8-trien-3β-ol; (1S)-3-[(Z)-2-[(1R,3aR,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-1,2,3,3a,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol
• PubChem Compound: 11199982
• Last Modified: Nov 11 2021